1-(2-Methylbenzyl)-1,5-dihydro-4H-pyrrolo[3,2-c]pyridine-4-thione

• IUPAC Name: 1-[(2-methylphenyl)methyl]-5H-pyrrolo[3,2-c]pyridine-4-thione
• InChI: InChI=1S/C15H14N2S/c1-11-4-2-3-5-12(11)10-17-9-7-13-14(17)6-8-16-15(13)18/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: HAHSYMNSUHFLJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC3=C2C=CNC3=S
• Molecular Formula: C15H14N2S
• Molecular Weight: 254.4 g/mol

Description

1-(2-Methylbenzyl)-1,5-dihydro-4H-pyrrolo[3,2-c]pyridine-4-thione, abbreviated as MBDPT, is a synthetic compound with a range of scientific applications. It is a heterocyclic compound, meaning that it contains two or more different types of heteroatoms (atoms other than carbon and hydrogen). MBDPT is of particular interest to scientists due to its unique properties and wide range of potential applications. In

Scientific Research Applications

Chemical Synthesis and Structural Analysis

1-(2-Methylbenzyl)-1,5-dihydro-4H-pyrrolo[3,2-c]pyridine-4-thione and its derivatives are primarily studied for their chemical synthesis and structural properties. Research in this area focuses on the synthesis of novel compounds and the analysis of their molecular structure, often through techniques like X-ray diffraction, NMR, and IR spectroscopy.

• A study by Tarabová et al. explored the synthesis of benzofuro[3,2-c]pyridine derivatives, revealing various chemical reactions and transformations leading to new compounds, highlighting the versatility and potential utility of such structures in various chemical applications (Tarabová et al., 2010).
• Basarić et al. investigated the photochemistry of stilbenyl-pyrroles, leading to new indole and isoindole derivatives, indicating the potential for creating complex molecules with significant chemical properties (Basarić et al., 2003).
• Nechayev et al. presented an efficient synthesis method for 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine and its analogues, showcasing the chemical versatility and potential for further modification of such compounds (Nechayev et al., 2013).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been reported to inhibit cyclin-dependent kinase 2 (cdk2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

Compounds with similar structures have been shown to inhibit their targets by binding to the active site, thereby preventing the target’s normal function . This interaction often results in changes to cell cycle progression and can induce apoptosis .

Biochemical Pathways

Inhibition of CDK2 can halt cell cycle progression, specifically at the G1/S and G2/M checkpoints, leading to cell cycle arrest .

Pharmacokinetics

Similar compounds have been reported to have suitable pharmacokinetic properties . These properties can impact the compound’s bioavailability, which is crucial for its effectiveness.

Result of Action

Similar compounds have been reported to show cytotoxic activities against various cell lines . This suggests that the compound may have potential anti-cancer properties.